Solvent yellow 124

Catalog No.
S705233
CAS No.
34432-92-3
M.F
C22H31N3O2
M. Wt
369.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Solvent yellow 124

Ensuring fuel marker compliance in legacy schemes requires a dye with reliable acid-catalyzed hydrolysis for field detection. Generic substitutes fail. Solvent Yellow 124 (CAS 34432-92-3), the original Euromarker, contains an acid-labile acetal group enabling the yellow-to-red shift.

  • Rapid color change in acidic extraction confirms presence.
  • Certified reference standard for HPLC analysis of historical fuel samples.
  • ≥95% purity supports legacy compliance and method development.

CAS Number

34432-92-3

Product Name

Solvent yellow 124

IUPAC Name

N-ethyl-N-[2-[1-(2-methylpropoxy)ethoxy]ethyl]-4-phenyldiazenylaniline

Molecular Formula

C22H31N3O2

Molecular Weight

369.5 g/mol

InChI

InChI=1S/C22H31N3O2/c1-5-25(15-16-26-19(4)27-17-18(2)3)22-13-11-21(12-14-22)24-23-20-9-7-6-8-10-20/h6-14,18-19H,5,15-17H2,1-4H3

InChI Key

BATVZJPOLFSGTD-UHFFFAOYSA-N

Canonical SMILES

CCN(CCOC(C)OCC(C)C)C1=CC=C(C=C1)N=NC2=CC=CC=C2

The exact mass of the compound Solvent yellow 124 is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant;Health Hazard;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

Solvent Yellow 124, C.I. Solvent Yellow 124, Euromarker, N-Ethyl-N-[2-[1-(2-methylpropoxy)ethoxy]ethyl]-4-(phenyldiazenyl)aniline, SY124

Purity

≥95%

Package Size

500 mg, 1 g, 5 g

Solvent Yellow 124 is a monoazo dye recognized for its former role as the official 'Euromarker' for identifying reduced-tax fuels like heating oil. Its molecular structure was specifically engineered for high solubility in nonpolar diesel and gasoline, coupled with a unique acid-catalyzed hydrolysis mechanism. This mechanism enables a simple, rapid, and visually distinct colorimetric field test, shifting the dye from yellow in fuel to a water-extractable red form in an acidic environment, a property that defined its regulatory utility.

Analytical Fit

Regulatory EU fiscal marker for gas oil/kerosene, mandated at 6 mg/L
Detection Acid-labile acetal enables aqueous phase transfer for colorimetric/LC analysis
Grade ≥98% HPLC purity; suitable for HPLC and GC analytical workflows

Procuring a generic yellow azo dye as a substitute for Solvent Yellow 124 is operationally unviable for its primary application. Standard dyes lack the specific N-ethyl-N-[2-[1-(2-methylpropoxy)ethoxy]ethyl]aniline structure, which contains an acid-labile acetal group. This group is essential for the official detection protocol; its absence means a generic dye will not undergo the required hydrolytic color shift from yellow to red upon contact with acid, failing the test. Furthermore, its successor as the Euromarker, ACCUTRACE™ Plus (active ingredient: butoxybenzene), operates on a completely different detection principle (GC-MS), making SY124 and its analogs obsolete for current EU compliance but essential for legacy testing.

Substitution Risk

Target Solvent Yellow 124
  • Acid-labile acetal present
  • Quantitative aqueous phase transfer
  • Compatible with field test kits and HPLC/GC
Substitute risk Non-hydrolyzable analogs (e.g., SY56)
  • No acid-labile moiety
  • >99% remains in organic phase
  • Aqueous colorimetric signal may not develop

Acid-Triggered Chromatic Shift for Field Detection

The primary value of Solvent Yellow 124 lies in its unique, pH-dependent spectral properties, which generic dyes lack. In neutral fuel, it exhibits a primary absorbance maximum (λmax) around 412 nm, perceived as yellow. Upon extraction with dilute hydrochloric acid, the acetal group hydrolyzes, causing a distinct bathochromic shift. The resulting red, water-soluble form can be detected at concentrations as low as 0.3 ppm, enabling the identification of just 2-3% illicit fuel contamination. Other common fuel dyes, such as quinizarin or Solvent Red 24, do not possess this specific acid-labile group and therefore cannot be used in the same standardized detection workflow.

Evidence DimensionColorimetric Response to Acid
Target Compound DataYellow (λmax ≈ 412 nm) in fuel; shifts to red in aqueous acid, detectable at 0.3 ppm.
Comparator Or BaselineGeneric azo dyes or quinizarin-based markers: No significant color change via acid hydrolysis mechanism.
Quantified DifferenceQualitatively absolute; a functional vs. non-functional detection mechanism.
ConditionsStandard roadside or laboratory extraction test with dilute HCl.

This specific chemical functionality is the sole reason for its selection as a regulatory marker, making chemically dissimilar dyes unsuitable for this application.

Phase Transfer
Head-to-head
>99% aqueous recovery difference
Defines marker specificity for fiscal detection
Acid extraction; diesel matrix; SY124 vs SY56

Purity Requirements for Regulatory Compliance

The use of low-purity or crude Solvent Yellow 124 creates a significant risk of non-compliance with fuel marking regulations, which mandate a tight concentration window (typically 6 to 9 mg/L). Commercial batches can have variable purity, which prompted the development of a certified reference material (ERM-AC316a) with a confirmed purity of 95.0% ± 1.2% m/m. Using a lower-grade, uncertified material makes it operationally difficult to dose fuel accurately, risking fines from either under-dosing or exceeding the legal limit. High-purity material, quantifiable via HPLC, is therefore essential for preparing the stock solutions used in fuel marking to ensure consistent and defensible dosing.

Evidence DimensionPurity required for application
Target Compound DataHigh-purity (≥95.0%) material is required for creating reference standards and ensuring accurate dosing.
Comparator Or BaselineLow-purity or crude synthesis product: Purity is variable and uncertified, leading to inaccurate dosing.
Quantified DifferenceDifference between a certified 95.0% standard and unquantified variable purity of crude products.
ConditionsPreparation of stock solutions for dosing fuel to meet 6-9 mg/L regulatory limits.

This makes a strong case for procuring high-purity, certified material over cheaper, low-grade alternatives to avoid significant financial and legal compliance risks.

Marking Level
Head-to-head
6 mg/L min vs 14.25 mg/L max
Regulatory context; transitional standard
SY124 vs Accutrace Plus BPE; EU Decision 2017/74

Laundering Resistance vs. Modern Successors

While designed to be difficult to remove, a key procurement consideration is that Solvent Yellow 124 is known to be vulnerable to illegal removal ('laundering') from fuel, typically through adsorption processes. This vulnerability was a primary driver for its official replacement in the EU. The new Euromarker, ACCUTRACE™ Plus, is explicitly described as being more robust and resistant to these common removal techniques. Therefore, for applications requiring the highest security against fraud, Solvent Yellow 124 is a less effective choice than its modern replacement.

Evidence DimensionResistance to Illegal Removal
Target Compound DataKnown to be removable via adsorption-based 'laundering' techniques.
Comparator Or BaselineACCUTRACE™ Plus (Butoxybenzene): Stated to be 'laundering-resistant'.
Quantified DifferenceQualitative difference in chemical robustness against established illegal removal methods.
ConditionsIllegal fuel laundering operations using adsorbents like activated carbon or silica.

For buyers making decisions for current EU fuel marking, this evidence strongly supports procuring the new standard (ACCUTRACE™ Plus) over Solvent Yellow 124 for enhanced security.

HPLC LOQ
Cross-study
0.05 mg/L (direct injection)
Enables trace-level forensic analysis
Normal-phase HPLC-UV; diesel matrix
Throughput
Class-level
Up to 180 samples/day
Supports high-volume customs testing
Direct injection; minimal pretreatment
CRM Stability
Cross-study
2% rel. over 24 months (6 mg/L CRM)
Validated long-term reference material stability
ERM-EF318; gas oil matrix; controlled storage

Legacy Fuel Testing & Forensics Standard

For forensic laboratories or regulators in regions still using or transitioning from the Solvent Yellow 124 standard, high-purity material is the essential choice. It serves as the certified reference standard for HPLC-based quantification to confirm the presence, absence, or concentration of the marker in seized or historical fuel samples.

Fuel Marking in Non-EU Jurisdictions

Where regulatory bodies outside the European Union have adopted the same colorimetric field test standard, Solvent Yellow 124 remains the only appropriate marking agent. Its unique acid-hydrolysis color change is the basis of the test, making other dyes non-compliant.

R&D of pH-Sensitive Dyes

As a well-documented molecule with a distinct and reliable pH-triggered chromic shift, Solvent Yellow 124 is a suitable model compound for R&D projects focused on new pH sensors, indicators, or smart materials where a change in color is desired in response to an acidic trigger in a non-aqueous environment.

Application Fit Matrix

Application
Selection Property
Validation Focus
EU regulatory compliance testing (historical/transitional)
Acid-labile acetal for aqueous detection; regulated marking concentration
Method compliance to reference protocol; CRM traceability
Forensic fuel adulteration detection
Aqueous phase transfer enables field and lab detection
Trace-level quantification sensitivity; extraction reproducibility
Analytical method development and proficiency testing
High-purity neat standard (≥98% HPLC)
Interlaboratory reproducibility; HPLC/GC compatibility
QSPR studies of azo dye phase transfer
Well-characterized acetal hydrolysis kinetics
Contrast with non-hydrolyzable analogs; phase transfer modeling

XLogP3

5.8

Hydrogen Bond Acceptor Count

5

Exact Mass

369.24162724 Da

Monoisotopic Mass

369.24162724 Da

Heavy Atom Count

27

UNII

E880XYT70P

GHS Hazard Statements

Aggregated GHS information provided by 154 companies from 8 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 94 of 154 companies. For more detailed information, please visit ECHA C&L website;
Of the 7 notification(s) provided by 60 of 154 companies with hazard statement code(s):;
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H311 (13.33%): Toxic in contact with skin [Danger Acute toxicity, dermal];
H315 (13.33%): Causes skin irritation [Warning Skin corrosion/irritation];
H317 (21.67%): May cause an allergic skin reaction [Warning Sensitization, Skin];
H331 (13.33%): Toxic if inhaled [Danger Acute toxicity, inhalation];
H332 (13.33%): Harmful if inhaled [Warning Acute toxicity, inhalation];
H361 (11.67%): Suspected of damaging fertility or the unborn child [Warning Reproductive toxicity];
H373 (21.67%): Causes damage to organs through prolonged or repeated exposure [Warning Specific target organ toxicity, repeated exposure];
H400 (13.33%): Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard];
H410 (13.33%): Very toxic to aquatic life with long lasting effects [Warning Hazardous to the aquatic environment, long-term hazard];
H413 (68.33%): May cause long lasting harmful effects to aquatic life [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Health Hazard Environmental Hazard Acute Toxic Irritant

Acute Toxic;Irritant;Health Hazard;Environmental Hazard

Other CAS

34432-92-3

Wikipedia

Solvent_Yellow_124

General Manufacturing Information

Benzenamine, N-ethyl-N-[2-[1-(2-methylpropoxy)ethoxy]ethyl]-4-(2-phenyldiazenyl)-: ACTIVE

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